3-bromo-5-(methoxymethyl)benzoic acid
Overview
Description
3-Bromo-5-(methoxymethyl)benzoic acid is a chemical compound with the molecular formula C9H9BrO3 . It has a molecular weight of 245.07 and is a solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9BrO3/c1-13-5-6-2-7(9(11)12)4-8(10)3-6/h2-4H,5H2,1H3,(H,11,12) . This indicates that the molecule consists of a benzoic acid group with a bromo and a methoxymethyl substituent at the 3rd and 5th positions, respectively .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . and should be stored at a temperature between 2-8°C .Scientific Research Applications
Vibrational Analysis and Chemical Reactivity
A study by Yadav et al. (2022) focused on the structure and molecular parameters of 4-bromo-3-(methoxymethoxy) benzoic acid, a compound closely related to 3-bromo-5-(methoxymethyl)benzoic acid. They used density functional theory (DFT) to determine reactivity descriptors, and assessed how solvation alters these values. The study also explored the non-linear optical properties of the chemical.
Synthesis of Derivatives
Zha Hui-fang (2011) synthesized 3-bromo-4-hydroxy-5-methoxy-benzoic acid methyl ester, a derivative of this compound, starting from vanillin. This process involved bromation, oxidation, and esterification steps, with the products identified using 1H-NMR and IR techniques (Zha Hui-fang, 2011).
Industrial Scale-Up for Therapeutic Applications
Zhang et al. (2022) detailed an industrial process scale-up of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, which is similar to this compound. This compound is a key intermediate in the manufacturing of SGLT2 inhibitors for diabetes therapy. The process involved multiple steps like nitration, hydrolysis, and bromination, demonstrating scalability and cost-effectiveness (Zhang et al., 2022).
Crystal Structure Comparisons
The crystal structures of closely related compounds, such as methyl 4-bromo-2-(methoxymethoxy)benzoate and 4-bromo-3-(methoxymethoxy)benzoic acid, were compared by Suchetan et al. (2016). They found that two-dimensional architectures were formed principally by C—H⋯O hydrogen bonds, Br⋯O interactions, and π–π interactions.
Biological Activity of Related Compounds
Xu et al. (2003) isolated bromophenols from the marine alga Rhodomela confervoides, including compounds structurally similar to this compound. They identified these compounds using MS and NMR spectroscopic analyses and found that they exhibited antibacterial activities (Xu et al., 2003).
Safety and Hazards
Mechanism of Action
Action Environment
The action, efficacy, and stability of 3-bromo-5-(methoxymethyl)benzoic acid can be influenced by various environmental factors . These can include factors like pH, temperature, and the presence of other molecules in the environment. For instance, the compound’s activity could be affected by the pH of the environment, as changes in pH can influence the ionization state of the compound, potentially affecting its binding to its targets.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-bromo-5-(methoxymethyl)benzoic acid can be achieved through a multi-step process involving the bromination of a starting material followed by methylation and carboxylation reactions.", "Starting Materials": [ "3-hydroxy-5-methylbenzoic acid", "bromine", "sodium hydroxide", "dimethyl sulfate", "carbon dioxide", "methanol", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Bromination of 3-hydroxy-5-methylbenzoic acid with bromine in the presence of sulfuric acid and water to yield 3-bromo-5-methylbenzoic acid.", "Step 2: Methylation of 3-bromo-5-methylbenzoic acid with dimethyl sulfate in the presence of sodium hydroxide and methanol to yield 3-bromo-5-(methoxymethyl)benzoic acid.", "Step 3: Carboxylation of 3-bromo-5-(methoxymethyl)benzoic acid with carbon dioxide in the presence of a base such as sodium hydroxide to yield the final product, 3-bromo-5-(methoxymethyl)benzoic acid." ] } | |
CAS RN |
1536144-89-4 |
Molecular Formula |
C9H9BrO3 |
Molecular Weight |
245.1 |
Purity |
95 |
Origin of Product |
United States |
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